Cas no 135545-84-5 (Phenol, 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxy-)

• Product Name: Phenol, 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxy-
• CAS No: 135545-84-5
• MF: C₁₇H₂₀O₄
• MW: 288.338305473328
• CID: 1238368
• PubChem ID: 10108163
• Update Time: 2025-04-20

Phenol, 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxy-
• 3-(3,4-dimethoxyphenethyl)-5-methoxyphenol
• 3-O-Methylgigantol
• 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxyphenol
• CHEMBL525620
• 135545-84-5
• 3-Methylgigantol

• Inchi： 1S/C17H20O4/c1-19-15-9-13(8-14(18)11-15)5-4-12-6-7-16(20-2)17(10-12)21-3/h6-11,18H,4-5H2,1-3H3
• InChI Key： KXKMCMZHJBJGCT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC1C=C(C=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 288.1362
• Monoisotopic Mass: 288.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes